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Compound of Interest

Compound Name: LS2265

Cat. No.: B3357384 Get Quote

Disclaimer: The following guidance is based on general best practices for handling chemical

intermediates in a laboratory setting. As of the date of this document, a specific Safety Data

Sheet (SDS) for LS2265 was not publicly available. This information should be supplemented

and superseded by the official SDS for LS2265 as soon as it is available. Always consult the

specific SDS before handling any chemical.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with the chemical intermediate LS2265. The

information is intended to offer procedural, step-by-step guidance for safe operational handling

and disposal.

Physicochemical and Safety Data
The following table summarizes key data points for LS2265, based on available information

and typical properties of similar chemical intermediates.
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Parameter Value Source

Chemical Formula C₁₉H₂₀ClNO₆S MySkinRecipes[1]

Storage Condition 2-8℃ MySkinRecipes[1]

Hypothetical Hazard Data

Acute Toxicity (Oral) No data available General SDS[2]

Skin Corrosion/Irritation May cause skin irritation General SDS[2]

Eye Damage/Irritation
May cause serious eye

irritation
General SDS[2]

Respiratory Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled

General SDS[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following recommendations are based on standard laboratory practices for handling

chemical intermediates of unknown toxicity.

Recommended PPE for Handling LS2265
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Protection Type Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against splashes and

airborne particles.[3]

Hand Protection Nitrile or neoprene gloves.
Provides a barrier against skin

contact.[3]

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.[3]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

respirator may be required for

handling large quantities or if

dust/aerosol generation is

likely.

Minimizes inhalation of

potentially harmful vapors or

dust.[3][4]

Operational Plans: Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of LS2265 and

the safety of laboratory personnel.

Standard Operating Procedure for Handling LS2265
Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Assemble all necessary equipment and reagents.

Don the appropriate PPE as specified above.

Handling:

Perform all manipulations of LS2265 within a certified chemical fume hood to minimize

inhalation exposure.
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Avoid direct contact with skin and eyes.

Use appropriate tools (spatulas, scoops) to handle solid material.

If creating solutions, add the solid to the solvent slowly to avoid splashing.

Storage:

Store LS2265 in a tightly sealed, properly labeled container.[3]

Keep in a cool, dry, and well-ventilated area away from incompatible materials.[4]

Follow the recommended storage temperature of 2-8℃.[1]

Experimental Workflow for a Typical Synthesis Reaction
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Caption: A typical experimental workflow for a synthesis reaction involving a chemical

intermediate.

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Disposal Procedure
Segregation:

Segregate LS2265 waste from other waste streams.

Do not mix non-radioactive chemical waste with radioactive or biological waste unless it is

a designated mixed waste stream.[5]

Containment:

Collect all solid and liquid waste containing LS2265 in a designated, properly labeled, and

sealed waste container.[3]

The container should be compatible with the chemical properties of the waste.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name

"LS2265".

Include the date of accumulation and the primary hazards (if known).

Disposal:

Follow your institution's hazardous waste disposal procedures.

Contact your institution's Environmental Health and Safety (EHS) office for guidance on

collection and disposal.
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Decision Tree for Waste Disposal

LS2265 Waste Generated

Is it mixed with other waste types (biological, radioactive)?

Consult EHS for Mixed Waste Disposal Protocol

Yes

Is the waste solid or liquid?

No

Collect in designated solid hazardous waste container.

Solid

Collect in designated liquid hazardous waste container.

Liquid

Label container with 'Hazardous Waste' and 'LS2265'.

Seal container when not in use.

Arrange for EHS waste pickup.

Click to download full resolution via product page

Caption: A decision tree for the proper disposal of waste containing LS2265.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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